Cas no 5966-41-6 (Diisopromine)

Diisopromine structure
Diisopromine structure
Product Name:Diisopromine
CAS No:5966-41-6
MF:C21H29N
MW:295.461665868759
CID:368308
PubChem ID:22262
Update Time:2025-07-13

Diisopromine Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamine,N,N-bis(1-methylethyl)-g-phenyl-
    • Diisopromine
    • 3,3-diphenyl-N,N-di(propan-2-yl)propan-1-amine
    • Diisopromin
    • Diisopromina
    • Diisoprominum
    • Diisopropyl-(3,3-diphenylpropyl)-amin
    • disopromine
    • Disoprominum
    • Dispromine
    • Do-Bil
    • Megabyl
    • N-(3,3-diphenylpropyl)diisopropylamine
    • N,N-diisopropyl-3,3-diphenylpropan-1-amine
    • N,N-diisopropyl-3,3-diphenylpropylamine
    • R 253
    • D07092
    • EINECS 227-752-4
    • DIISOPROMINE [MI]
    • R-253
    • SCHEMBL25648
    • N,N-Diisopropyl-3,3-diphenyl-1-propanamine #
    • Diisopromine [INN]
    • Diisoprominum [INN-Latin]
    • YBJKOPHEJOMRMN-UHFFFAOYSA-N
    • 2825S6AW9U
    • DIISOPROMINE [WHO-DD]
    • DTXSID60208343
    • NS00034212
    • N,N-Diisopropyl-3,3-diphenylpropylamin
    • N,N-Diisopropyl-3,3-diphenylpropylamin [IUPAC]
    • DB13476
    • Q5276477
    • Propylamine, N,N-diisopropyl-3,3-diphenyl-
    • UNII-2825S6AW9U
    • Benzenepropanamine, N,N-bis(1-methylethyl)-.gamma.-phenyl-
    • Diisopromine (INN)
    • FT-0666877
    • CHEBI:135245
    • 5966-41-6
    • CHEMBL2110849
    • Diisopromina [INN-Spanish]
    • Dispromine; Do-Bil; Hepabyl; Hepacol
    • (3,3-diphenylpropyl)bis(propan-2-yl)amine
    • Inchi: 1S/C21H29N/c1-17(2)22(18(3)4)16-15-21(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-14,17-18,21H,15-16H2,1-4H3
    • InChI Key: YBJKOPHEJOMRMN-UHFFFAOYSA-N
    • SMILES: N(C(C)C)(C(C)C)CCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 295.23000
  • Monoisotopic Mass: 295.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2
  • XLogP3: 5.6

Experimental Properties

  • Color/Form: No data available
  • Density: 1.0±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 391.7±31.0 °C at 760 mmHg
  • Flash Point: 170.8±21.7 °C
  • Refractive Index: 1.534
  • PSA: 3.24000
  • LogP: 5.32740
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Diisopromine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Diisopromine
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25mg
$196.00 2023-05-18
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D446540-250mg
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$ 1800.00 2023-09-07

Diisopromine Production Method

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